1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one

• IUPAC Name: 1-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-4,5-dihydro-3H-1-benzazepin-2-one
• InChI: InChI=1S/C23H27N3O2/c27-22-12-6-10-20-9-4-5-11-21(20)26(22)18-23(28)25-15-13-24(14-16-25)17-19-7-2-1-3-8-19/h1-5,7-9,11H,6,10,12-18H2
• InChI Key: OJIXXMMAFORSDL-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C(=O)C1)CC(=O)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one, also known as BRL-15572, is a synthetic compound with potential therapeutic applications in the treatment of various neurological and psychiatric disorders. BRL-15572 belongs to the class of benzazepines and acts as a selective antagonist of the dopamine D3 receptor.

Mechanism of Action

1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one acts as a selective antagonist of the dopamine D3 receptor, which is mainly expressed in the mesolimbic system of the brain. The mesolimbic system is involved in the regulation of reward, motivation, and reinforcement. By blocking the dopamine D3 receptor, 1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one reduces the rewarding effects of drugs of abuse and may help in the treatment of addiction. In addition, 1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one has been shown to have antipsychotic effects in animal models of schizophrenia.
Biochemical and Physiological Effects:
1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one has been shown to modulate the release of dopamine in the brain, which is a key neurotransmitter involved in the regulation of mood, motivation, and reward. 1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one has also been shown to affect the levels of other neurotransmitters such as serotonin and glutamate. In addition, 1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one has been shown to have a neuroprotective effect in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one has several advantages for use in lab experiments. It is a selective antagonist of the dopamine D3 receptor, which allows for the investigation of the specific role of this receptor in various neurological and psychiatric disorders. However, 1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one has some limitations in lab experiments, including its low solubility in water and its potential toxicity at high doses.

Future Directions

Several future directions for research on 1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one include investigating its potential therapeutic applications in the treatment of addiction, schizophrenia, and Parkinson's disease. In addition, further studies are needed to investigate the long-term effects of 1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one on neurotransmitter systems and its potential for use in combination with other drugs. Finally, the development of more potent and selective dopamine D3 receptor antagonists may lead to the discovery of new treatments for neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one involves several steps, starting from the reaction of 2-nitrobenzaldehyde with benzylamine to form 2-nitro-N-benzylbenzamide. The nitro group is then reduced to an amine using palladium on carbon and hydrogen gas. The resulting amine is then reacted with 4-benzylpiperazine to form the final product, 1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one.

Scientific Research Applications

1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one has been the subject of extensive research due to its potential therapeutic applications. Several studies have investigated the role of 1-[2-(4-benzylpiperazino)-2-oxoethyl]-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one in the treatment of addiction, schizophrenia, and Parkinson's disease.